Cas no 53100-44-0 (Boc-pyr-OH)

Boc-pyr-OH Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylicacid, 5-oxo-, 1-(1,1-dimethylethyl) ester, (2S)-
• Boc-L-pyroglutaMic Acid
• N-(tert-Butoxycarbonyl)-L-pyroglutamic Acid
• N-Boc-5-oxo-L-proline
• (2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-5-oxopyrrolidine-2-carboxylic acid
• (S)-Boc-5-oxopyrrolidine-2-carboxylic acid
• Boc-Pyr-OH
• (S)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidine-2-carboxylic Acid
• (S)-1-Boc-5-oxopyrrolidine-2-carboxylic Acid
• N-(tert-Butoxycarbonyl)-L-glutamic Acid Lactam
• N-Boc-L-glutamic Acid Lactam
• N-Boc-L-pyroglutamic Acid
• (2S)-5-Oxo-1,2-pyrrolidinedicarboxylic acid 1-(tert-butyl) ester
• N-tert-Butoxycarbonyl-L-pyroglutamic acid
• 1-(tert-butyl) hydrogen (S)-5-oxopyrrolidine-1,2-dicarboxylate
• Boc-L-Pyr-OH
• 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, 1-(1,1-dimethylethyl) ester, (2S)-
• (2S)-1-[(tert-butoxy)carbonyl]-5-oxopyrrolidine-2-carboxylic acid
• N-Boc-5-oxo-D-proline
• 1-(tert-butoxycarbonyl)-5-oxo-l-proline
• BocPyr
• Boc-pyroGlu-OH
• Boc-pyroglutamic acid
• N-Boc-Pyr-OH
• +Expand

• MDL： MFCD00672316
• InChIKey： MJLQPFJGZTYCMH-LURJTMIESA-N
• Inchi： 1S/C10H15NO5/c1-10(2,3)16-9(15)11-6(8(13)14)4-5-7(11)12/h6H,4-5H2,1-3H3,(H,13,14)/t6-/m0/s1
• SMILES： O(C(N1C(C([H])([H])C([H])([H])[C@@]1([H])C(=O)O[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 229.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Heavy Atom Count: 16
• Complexity: 331
• Topological Polar Surface Area: 83.9

Experimental Properties

• LogP: 0.93500
• PSA: 83.91000
• Boiling Point: 425.8°C at 760 mmHg
• Melting Point: 118-123 °C (dec.)
• Flash Point: 211.3℃
• Sensitiveness: Moisture Sensitive
• Specific Rotation: -35.0, (c=1 in, Chloroform)
• Optical Activity: [α]22/D −35.0, c = 1 in chloroform
• Density: 1.304

Boc-pyr-OH Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 26-36/37
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：0-10°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Boc-pyr-OH Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%